Cas no 1261998-42-8 ([1,1'-Biphenyl]-4-ol, 5'-chloro-3-fluoro-2'-methoxy-)

• Product Name: [1,1'-Biphenyl]-4-ol, 5'-chloro-3-fluoro-2'-methoxy-
• CAS No: 1261998-42-8
• MF: C₁₃H₁₀ClFO₂
• MW: 252.668706417084
• MDL: MFCD18313917
• CID: 2768443
• PubChem ID: 53219596
• Update Time: 2025-10-31

[1,1'-Biphenyl]-4-ol, 5'-chloro-3-fluoro-2'-methoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol, 5'-chloro-3-fluoro-2'-methoxy-

• MDL： MFCD18313917
• Inchi： 1S/C13H10ClFO2/c1-17-13-5-3-9(14)7-10(13)8-2-4-12(16)11(15)6-8/h2-7,16H,1H3
• InChI Key： WKVDSAXTHQXMFR-UHFFFAOYSA-N
• SMILES： C1(C2=CC(Cl)=CC=C2OC)=CC=C(O)C(F)=C1

Computed Properties

• Exact Mass: 252.0353354g/mol
• Monoisotopic Mass: 252.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on [1,1'-Biphenyl]-4-ol, 5'-chloro-3-fluoro-2'-methoxy-

Professional Introduction to [1,1'-Biphenyl]-4-ol, 5'-chloro-3-fluoro-2'-methoxy- (CAS No. 1261998-42-8)

[1,1'-Biphenyl]-4-ol, 5'-chloro-3-fluoro-2'-methoxy- (CAS No. 1261998-42-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its biphenyl core structure modified with chloro, fluoro, and methoxy substituents, exhibits a unique set of chemical and biological properties that make it a promising candidate for further research and development.

The molecular structure of [1,1'-Biphenyl]-4-ol, 5'-chloro-3-fluoro-2'-methoxy- (CAS No. 1261998-42-8) is highly intriguing. The biphenyl moiety serves as a scaffold, providing stability and a platform for various functional groups to interact. The presence of a hydroxyl group at the 4-position enhances the compound's solubility in polar solvents, while the chloro and fluoro groups introduce electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule.

Recent advancements in computational chemistry have allowed researchers to predict the pharmacokinetic properties of [1,1'-Biphenyl]-4-ol, 5'-chloro-3-fluoro-2'-methoxy- (CAS No. 1261998-42-8) with remarkable accuracy. Molecular dynamics simulations have revealed that the compound can adopt multiple conformations in solution, which may influence its interaction with biological targets. These insights have been crucial in designing more effective derivatives with enhanced binding affinity and selectivity.

In the realm of drug discovery, [1,1'-Biphenyl]-4-ol, 5'-chloro-3-fluoro-2'-methoxy- (CAS No. 1261998-42-8) has shown potential as a lead compound for developing novel therapeutic agents. Its structural features are reminiscent of well-known bioactive molecules, suggesting that it may possess similar pharmacological effects. Preliminary in vitro studies have indicated that this compound exhibits moderate activity against certain enzymatic targets, making it a valuable starting point for further optimization.

The synthesis of [1,1'-Biphenyl]-4-ol, 5'-chloro-3-fluoro-2'-methoxy-(CAS No. 1261998428) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro and fluoro groups necessitates careful selection of reagents and catalysts to ensure high yields and purity. Advances in green chemistry have led to the development of more sustainable synthetic routes, reducing waste and minimizing environmental impact.

One of the most exciting aspects of [1,1'-Biphenyl]-4-ol, 5'-chloro( CAS No. 12619984)-2'methoxy-(CAS No.) is its potential in combinatorial chemistry and high-throughput screening (HTS). By systematically varying the substituents on the biphenyl core, researchers can generate libraries of related compounds for rapid screening against biological targets. This approach has accelerated the discovery process in drug development pipelines and has led to the identification of several promising candidates for further investigation.

The role of computational methods in analyzing the properties of [1(1)-Biphenyl)-4-o( CAS No.) has been increasingly recognized in recent years. Quantum mechanical calculations have provided detailed insights into the electronic structure and reactivity of this compound. These findings have been corroborated by experimental data obtained through spectroscopic techniques such as NMR and mass spectrometry.

Future research on [1(1)-Biphenyl)-4-o( CAS No.) is likely to focus on expanding its applications in medicinal chemistry. By exploring new synthetic pathways and optimizing its pharmacological properties( CAS No.), scientists hope to develop novel drugs that address unmet medical needs. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

The versatility of [1(1)-Biphenyl)-4-o( CAS No.) as a building block for drug discovery is evident from its diverse range of applications. Its structural motifs are found in several FDA-approved drugs( CAS No.), highlighting its significance in modern medicine. As research continues to uncover new possibilities for this compound( CAS No.), its importance is likely to grow even further.